N-(2,4-dichlorobenzyl)-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-2-[4-(1-phenylethylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C23H22Cl2N2O4S/c1-16(17-5-3-2-4-6-17)27-32(29,30)21-11-9-20(10-12-21)31-15-23(28)26-14-18-7-8-19(24)13-22(18)25/h2-13,16,27H,14-15H2,1H3,(H,26,28)
• InChI Key: YXFIANMMKFTCQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)NCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C23H22Cl2N2O4S
• Molecular Weight: 493.4 g/mol

Description

N-(2,4-dichlorobenzyl)-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide, commonly referred to as DAS, is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound belongs to the class of sulfonamide drugs and has been found to exhibit a wide range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of DAS is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. This inhibition leads to a reduction in the production of prostaglandins and leukotrienes, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects
DAS has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to reduce the levels of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DAS in lab experiments is its potential to exhibit a wide range of pharmacological activities. The compound has been found to be effective in various in vitro and in vivo models of inflammation and pain. However, one of the limitations of using DAS is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of DAS. One potential avenue of research is the investigation of its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the study of the compound's potential anti-cancer properties, particularly in the context of breast and prostate cancer. Additionally, further research is needed to fully elucidate the mechanism of action of DAS and to explore its potential for the development of novel therapeutic agents.
In conclusion, DAS is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound exhibits a wide range of pharmacological activities, including anti-inflammatory, analgesic, and antipyretic effects. While there are limitations to its use in certain experimental settings, DAS represents a promising avenue of research for the development of novel therapeutic agents.

Scientific Research Applications

DAS has been used in various scientific research studies due to its potential pharmacological activities. The compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential applications in the treatment of cancer and neurodegenerative disorders.